Cas no 862135-60-2 (5-Bromo-2,3-dihydro-1H-inden-2-yl acetate)

• Product Name: 5-Bromo-2,3-dihydro-1H-inden-2-yl acetate
• CAS No: 862135-60-2
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 1032585
• PubChem ID: 12192054
• Update Time: 2025-06-08

5-Bromo-2,3-dihydro-1H-inden-2-yl acetate Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-dihydro-1H-inden-2-yl acetate
• (5-bromo-2,3-dihydro-1H-inden-2-yl) acetate
• 2-acetoxy-5-bromoindane
• 5-Bromo-2,3-dihydro-1H-inden-2-ol acetate
• 5-bromoindan-2-ol acetate
• WS-01601
• 5-BROMO-2,3-DIHYDRO-1H-INDEN-2-YLACETATE
• CS-0046985
• SY125138
• DTXSID00479853
• SCHEMBL1197541
• AM804430
• MFCD12756082
• AB66199
• 862135-60-2
• DB-206721

• MDL： MFCD12756082
• Inchi： 1S/C11H11BrO2/c1-7(13)14-11-5-8-2-3-10(12)4-9(8)6-11/h2-4,11H,5-6H2,1H3
• InChI Key： XMLOFGGLMITAEP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(C2)OC(C)=O

Computed Properties

• Exact Mass: 253.99400
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.50
• Melting Point: 75-77℃
• PSA: 26.30000
• LogP: 2.47940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 5-Bromo-2,3-dihydro-1H-inden-2-yl acetate

Introduction to 5-Bromo-2,3-dihydro-1H-inden-2-yl acetate (CAS No. 862135-60-2)

5-Bromo-2,3-dihydro-1H-inden-2-yl acetate, with the CAS number 862135-60-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, featuring a brominated indene core structure that makes it a valuable intermediate in synthetic chemistry. The presence of both bromine and ester functional groups enhances its reactivity, making it a versatile building block for further chemical modifications.

The< strong>indene moiety in this molecule contributes to its unique electronic and steric properties, which are highly sought after in medicinal chemistry for designing novel bioactive molecules. The< strong>acetyl group at the 2-position adds another layer of functionality, allowing for further derivatization and exploration of its pharmacological potential. This compound has garnered attention due to its role in synthesizing complex molecules that exhibit various biological activities.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from< strong>indene-based scaffolds. The< strong>bromine substituent on the indene ring is particularly intriguing because it can participate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many drugs. These reactions are facilitated by palladium catalysts and provide a means to extend the molecular framework while maintaining the core pharmacophore.

The< strong>5-Bromo-2,3-dihydro-1H-inden-2-yl acetate (CAS No. 862135-60-2) has been explored in several studies aimed at identifying new pharmacological entities. For instance, researchers have utilized this compound to synthesize analogs of known antiviral and anticancer agents. The bromine atom serves as a handle for further functionalization, enabling the creation of diverse libraries of compounds for high-throughput screening. Such efforts have led to the discovery of novel molecules with promising biological activities.

In the context of drug discovery, the< strong>dihydroindene scaffold is particularly interesting because it mimics natural products and bioactive molecules that exhibit therapeutic effects. The< strong>acetyl group can be hydrolyzed or converted into other functional groups, providing flexibility in designing molecules with specific pharmacokinetic profiles. This adaptability makes< strong>5-Bromo-2,3-dihydro-1H-inden-2-yl acetate a valuable asset in medicinal chemistry pipelines.

The synthesis of< strong>5-Bromo-2,3-dihydro-1H-inden-2-yl acetate typically involves multi-step organic transformations starting from readily available precursors. The bromination step is crucial and often performed using brominating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂) under controlled conditions. The subsequent esterification step introduces the acetyl group, which can be achieved through various methods including acylation of the hydroxyl intermediate formed after deprotonation.

In academic research, this compound has been employed to develop new synthetic methodologies and improve existing ones. For example, studies have demonstrated efficient routes to< strong>5-Bromo-2,3-dihydro-1H-inden-2-yl acetate that minimize side reactions and maximize yield. These advancements are critical for streamlining the synthesis of complex molecules and reducing costs associated with drug development.

The pharmaceutical industry has also shown interest in< strong>5-Bromo-2,3-dihydro-1H-inden-2-yl acetate due to its potential as a precursor for next-generation therapeutics. Companies are investing in optimizing synthetic routes to produce this compound on an industrial scale while maintaining high purity standards. Such efforts are essential for ensuring that subsequent drug candidates derived from this scaffold meet regulatory requirements for human use.

The< strong>brominated indene derivatives, including< strong>5-Bromo-2,3-dihydro-1H-inden-2-yl acetate, continue to be a focal point in academic and industrial research due to their broad spectrum of biological activities. Researchers are exploring their potential as kinase inhibitors, antifungal agents, and even as components of photodynamic therapy regimens. The versatility of this scaffold allows for fine-tuning its properties through structural modifications, making it an indispensable tool in drug discovery.

In conclusion,< strong>5-Bromo-2,3-dihydro-1H-inden-2-y acetate (CAS No. 862135-60-2) is a multifaceted compound with significant implications in organic synthesis and pharmaceutical research. Its unique structural features make it an excellent candidate for developing new bioactive molecules with therapeutic potential. As research progresses, we can expect further insights into its applications and the discovery of novel derivatives that will contribute to advancements in medicine.